2-[3-(dibutylamino)-2-hydroxypropoxy]-N-phenylbenzamide

• IUPAC Name: 2-[3-(dibutylamino)-2-hydroxypropoxy]-N-phenylbenzamide
• InChI: InChI=1S/C24H34N2O3/c1-3-5-16-26(17-6-4-2)18-21(27)19-29-23-15-11-10-14-22(23)24(28)25-20-12-8-7-9-13-20/h7-15,21,27H,3-6,16-19H2,1-2H3,(H,25,28)
• InChI Key: MOEUATCQTSNAIW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)CC(COC1=CC=CC=C1C(=O)NC2=CC=CC=C2)O
• Molecular Formula: C24H34N2O3
• Molecular Weight: 398.5 g/mol

Description

2-[3-(dibutylamino)-2-hydroxypropoxy]-N-phenylbenzamide, also known as DBHA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a selective beta-adrenergic receptor antagonist, which means that it can block the effects of adrenaline and other stress hormones on the body's cells. In

Scientific Research Applications

2-[3-(dibutylamino)-2-hydroxypropoxy]-N-phenylbenzamide has been studied for its potential applications in several areas of scientific research. One such area is cardiovascular research, where it has been shown to have beneficial effects on heart function and blood pressure regulation. This compound has also been studied for its potential applications in cancer research, where it has been shown to inhibit the growth and proliferation of cancer cells.

Mechanism of Action

The mechanism of action of 2-[3-(dibutylamino)-2-hydroxypropoxy]-N-phenylbenzamide involves its ability to selectively block beta-adrenergic receptors in the body. These receptors are responsible for mediating the effects of stress hormones such as adrenaline, which can have harmful effects on the body's cells. By blocking these receptors, this compound can protect cells from the damaging effects of stress hormones and improve overall cellular function.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in the body. One such effect is its ability to improve heart function by reducing the workload on the heart and improving blood flow. This compound has also been shown to have anti-inflammatory effects, which can be beneficial in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[3-(dibutylamino)-2-hydroxypropoxy]-N-phenylbenzamide in lab experiments is its selective beta-adrenergic receptor blocking activity. This allows researchers to study the effects of stress hormones on cells in a controlled manner. However, one limitation of using this compound is its potential toxicity at high doses, which can limit its use in certain types of experiments.

Future Directions

There are several potential future directions for research on 2-[3-(dibutylamino)-2-hydroxypropoxy]-N-phenylbenzamide. One area of interest is its potential applications in the treatment of cardiovascular disease and cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on cellular function. Finally, studies on the toxicity and safety of this compound at various doses are needed to determine its potential clinical applications.

Synthesis Methods

2-[3-(dibutylamino)-2-hydroxypropoxy]-N-phenylbenzamide can be synthesized through a multistep process that involves several chemical reactions. One common method involves the reaction of 2-chloro-N-phenylbenzamide with dibutylamine, followed by the addition of 3-chloro-2-hydroxypropylamine. The resulting compound is then purified through various techniques, such as column chromatography, to obtain pure this compound.